Cas no 74328-61-3 (Octanoic acid,8-mercapto-)

Octanoic acid,8-mercapto- structure
Octanoic acid,8-mercapto- structure
Product name:Octanoic acid,8-mercapto-
CAS No:74328-61-3
MF:C8H16O2S
MW:176.276441574097
CID:573523
PubChem ID:24885256

Octanoic acid,8-mercapto- Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid,8-mercapto-
    • 8-sulfanyloctanoic acid
    • 8-mercaptooctanoate
    • 8-Mercaptooctanoic acid
    • 8-Thiooctanoic acid
    • Octanoic acid,8-mercapto
    • MOA
    • Octanoic acid, 8-mercapto-
    • FYEMIKRWWMYBFG-UHFFFAOYSA-N
    • 8-Mercaptooctanoic acid, 95%
    • SCHEMBL202758
    • 7-CARBOXY-1-HEPTANETHIOL
    • 74328-61-3
    • DTXSID40225336
    • AKOS040768226
    • G78861
    • MDL: MFCD08705279
    • Inchi: InChI=1S/C8H16O2S/c9-8(10)6-4-2-1-3-5-7-11/h11H,1-7H2,(H,9,10)
    • InChI Key: FYEMIKRWWMYBFG-UHFFFAOYSA-N
    • SMILES: C(CCCC(=O)O)CCCS

Computed Properties

  • Exact Mass: 176.08700
  • Monoisotopic Mass: 176.08710092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.0326 g/mL at 25 °C
  • Refractive Index: n20/D 1.4808
  • PSA: 76.10000
  • LogP: 2.34140

Octanoic acid,8-mercapto- Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:UN 3334
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26
  • Hazardous Material Identification: Xi
  • Storage Condition:−20°C
  • Risk Phrases:R36/37/38

Octanoic acid,8-mercapto- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Aaron
AR003O7L-5g
8-Mercaptooctanoic acid
74328-61-3 99%
5g
$1099.00 2025-03-05
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
675075-1G
Octanoic acid,8-mercapto-
74328-61-3
1g
¥2554.83 2023-11-30
A2B Chem LLC
AB70245-1g
8-Mercaptooctanoic acid
74328-61-3 95%
1g
$665.00 2024-04-19
Aaron
AR003O7L-100mg
8-Mercaptooctanoic acid
74328-61-3 99%
100mg
$41.00 2025-02-10
Aaron
AR003O7L-250mg
8-Mercaptooctanoic acid
74328-61-3 99%
250mg
$94.00 2025-02-10
Aaron
AR003O7L-1g
8-Mercaptooctanoic acid
74328-61-3 99%
1g
$271.00 2025-02-10

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